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Compound of Interest

Compound Name:
2-methyl-1,3-Dioxane-2-

ethanamine

Cat. No.: B118654 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-1,3-Dioxane-2-ethanamine
Disclaimer: A specific Safety Data Sheet (SDS) for 2-methyl-1,3-dioxane-2-ethanamine (CAS

218602-40-5) was not publicly available at the time of this writing. The following guidance is

based on the safety protocols for structurally similar chemicals, including 2-methyl-1,3-

dioxolane derivatives. Researchers must consult the specific SDS for the product they are

using and perform a thorough risk assessment before handling this chemical. The information

provided here is for investigational purposes only and is not intended for diagnostic or

therapeutic use.[1]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2-methyl-1,3-dioxane-2-ethanamine. The

procedural guidance is designed to answer specific operational questions regarding personal

protective equipment (PPE), handling, storage, and disposal.

Personal Protective Equipment (PPE)
Based on the hazards associated with similar dioxane and dioxolane compounds, a

comprehensive PPE strategy is crucial to minimize exposure. The following table summarizes

the recommended PPE.
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Body Part Recommended Protection Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[2]

Skin

Chemical-impermeable gloves

(inspect before use). Fire/flame

resistant and impervious

clothing.

EU Directive 89/686/EEC and

the standard EN 374.[2]

Respiratory

Full-face respirator if exposure

limits are exceeded or if

irritation is experienced.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[3]

Body

Wear appropriate protective

clothing to prevent skin

exposure.

N/A

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing accidents and ensuring the integrity of the

chemical.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]

Avoid contact with skin and eyes.[2][5]

Do not breathe mist, vapors, or spray.[4][5]

Wash hands thoroughly after handling.[5]

Use spark-proof tools and explosion-proof equipment.[2][5]

Ground and bond container and receiving equipment to prevent static discharge.[4][5]
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area.[4][5]

Storage:

Store in a cool, dry, and well-ventilated place.[4][5]

Keep the container tightly closed.[4][5]

Store in a designated flammables area.[3][5]

Protect from moisture.[4][5]

Incompatible materials to avoid include strong oxidizing agents and strong acids.[5]

Emergency Procedures
In case of accidental exposure or release, immediate action is necessary.
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Incident First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[2]

Spill

Evacuate personnel to a safe area. Ensure

adequate ventilation. Remove all sources of

ignition.[2][4] Contain the spill using inert

absorbent material (e.g., sand, silica gel).[3][6]

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, regional, and

national regulations.

Collect waste in suitable, closed, and properly labeled containers.[2][5]

Dispose of the contents and container to an approved waste disposal plant.[5]

Do not allow the chemical to enter drains or the environment.[2][7]

Visual Workflows
The following diagrams illustrate the key workflows for handling and disposing of 2-methyl-1,3-
dioxane-2-ethanamine.
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Caption: Safe Handling and Storage Workflow.
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Caption: Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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